Cas no 2832-45-3 (1-Hexanesulfonic Acid Sodium Salt)

• Product Name: 1-Hexanesulfonic Acid Sodium Salt
• CAS No: 2832-45-3
• MF: C₆H₁₃NaO₃S
• MW: 188.220391988754
• MDL: MFCD00007542
• CID: 43459
• PubChem ID: 24895683
• Update Time: 2025-06-14

1-Hexanesulfonic Acid Sodium Salt Chemical and Physical Properties

Names and Identifiers

• Sodium hexane-1-sulfonate
• Sodium 1-Hexanesulfonate [Reagent for Ion-Pair Chromatography]
• 1-Hexanesulfonic Acid Sodium Salt
• SODIUM 1-HEXANESULFONATE
• Sodium hexanesulfonate
• 1-Hexanesulfonic acid
• 1-hexanesulphonic acid sodium salt
• Hexan-1-sulfonsaeure,Natrium-Salz
• hexane-1-sulfonic acid,sodium-salt
• IPC-ALKS-6
• Sodium hexyl sulfonate
• Hexylsulfonic Acid Sodium Salt
• 1-Hexanesulfonic acid, sodium salt
• 1-Hexane sulfonic acid sodium salt
• 1-Hexanesulfonic acid, sodium salt (1:1)
• 1-HEXANESULFONATE, SODIUM SALT

• MDL： MFCD00007542
• Inchi： 1S/C6H14O3S.Na/c1-2-3-4-5-6-10(7,8)9;/h2-6H2,1H3,(H,7,8,9);/q;+1/p-1
• InChI Key： QWSZRRAAFHGKCH-UHFFFAOYSA-M
• SMILES： S(CCCCCC)(=O)(=O)[O-].[Na+]
• BRN： 3727014

Computed Properties

• Exact Mass: 188.04800
• Monoisotopic Mass: 188.048
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 5
• Complexity: 159
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• XLogP3: Not available
• Topological Polar Surface Area: 65.6

Experimental Properties

• Color/Form: White solid
• Density: 1.017 g/cm
• Melting Point: >280°C (dec.)
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• PH: 5.5-7.5 (100g/l, H2O, 20℃)
• Solubility: H2O: soluble0.1M at 20°C, clear, colorless
• Water Partition Coefficient: Soluble in water.
• PSA: 65.58000
• LogP: 2.19270
• Solubility: Soluble in water
• Sensitiveness: Sensitive to humidity

1-Hexanesulfonic Acid Sodium Salt Security Information

• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S37/39-S26
• FLUKA BRAND F CODES：8-10
• Hazardous Material Identification：
• TSCA：Yes
• Storage Condition：Inert atmosphere,Room Temperature
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Organic sulfonic acids and derivatives Organosulfonic acids
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Organic sulfonic acids and derivatives Organosulfonic acids and derivatives Organosulfonic acids
• Solvents and Organic Chemicals Organic Compounds Acids/Esters
• Catalysts and Inorganic Chemicals Inorganic Compounds Salt

Additional information on 1-Hexanesulfonic Acid Sodium Salt

Comprehensive Guide to 1-Hexanesulfonic Acid Sodium Salt (CAS No. 2832-45-3): Properties, Applications, and Industry Insights

1-Hexanesulfonic Acid Sodium Salt (CAS No. 2832-45-3), also known as sodium hexanesulfonate, is a versatile organic compound widely used in analytical chemistry, pharmaceuticals, and material science. Its molecular formula, C₆H₁₃NaO₃S, highlights its ionic nature, making it an excellent choice for ion-pairing applications. This article delves into its chemical properties, industrial uses, and answers trending questions like "How is sodium hexanesulfonate used in HPLC?" or "What are the alternatives to 1-Hexanesulfonic Acid Sodium Salt?"

The compound’s high solubility in water and low UV absorbance make it a preferred reagent in reverse-phase chromatography. Researchers frequently search for "HPLC buffer preparation with sodium hexanesulfonate" or "optimizing separation using 1-Hexanesulfonic Acid Sodium Salt," underscoring its critical role in analytical methodologies. Its ability to enhance peak resolution for polar compounds aligns with the growing demand for precision in pharmaceutical quality control.

Beyond chromatography, 1-Hexanesulfonic Acid Sodium Salt finds applications in electrochemical sensors and surfactant formulations. A rising trend in searches includes "green chemistry alternatives for sulfonates," reflecting the industry’s shift toward sustainable practices. However, its cost-effectiveness and stability under acidic conditions keep it relevant in labs worldwide.

From a regulatory perspective, CAS No. 2832-45-3 is compliant with major safety standards, addressing queries like "Is sodium hexanesulfonate biodegradable?" or "handling guidelines for sulfonate salts." Proper storage in cool, dry environments ensures longevity, while its non-toxic profile minimizes occupational hazards—a key concern for ESG-focused industries.

Innovations in biodegradable sulfonates and high-efficiency chromatography continue to shape the market. Yet, 1-Hexanesulfonic Acid Sodium Salt remains a staple due to its proven performance and adaptability. Whether you’re exploring "ion-pairing agents for nucleic acid analysis" or "eco-friendly sulfonate substitutes," understanding this compound’s multifaceted role is essential for modern scientific workflows.